Cas no 2171786-60-8 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl(pent-4-en-1-yl)carbamoylbutanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl(pent-4-en-1-yl)carbamoylbutanoic acid
• CAS No: 2171786-60-8
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 5865640
• PubChem ID: 165585334
• Update Time: 2025-10-31

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl(pent-4-en-1-yl)carbamoylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl(pent-4-en-1-yl)carbamoylbutanoic acid
• EN300-1541336
• 2171786-60-8
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[methyl(pent-4-en-1-yl)carbamoyl]butanoic acid

• Inchi： 1S/C26H30N2O5/c1-3-4-9-16-28(2)25(31)23(14-15-24(29)30)27-26(32)33-17-22-20-12-7-5-10-18(20)19-11-6-8-13-21(19)22/h3,5-8,10-13,22-23H,1,4,9,14-17H2,2H3,(H,27,32)(H,29,30)
• InChI Key： IPKZHQJYCVJBMW-UHFFFAOYSA-N
• SMILES： O(C(NC(C(N(C)CCCC=C)=O)CCC(=O)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 674
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl(pent-4-en-1-yl)carbamoylbutanoic acid

Recent Advances in the Study of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl(pent-4-en-1-yl)carbamoylbutanoic acid (CAS: 2171786-60-8)

The compound 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl(pent-4-en-1-yl)carbamoylbutanoic acid (CAS: 2171786-60-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in peptide synthesis and drug development. Recent studies have explored its potential applications in targeted drug delivery, bioconjugation, and as a building block for novel therapeutic agents. The following sections provide an in-depth analysis of the latest research findings related to this compound.

One of the primary areas of investigation has been the role of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl(pent-4-en-1-yl)carbamoylbutanoic acid in solid-phase peptide synthesis (SPPS). Researchers have demonstrated its efficacy as a protecting group for amino acids, facilitating the synthesis of complex peptides with high yield and purity. A 2023 study published in the Journal of Medicinal Chemistry highlighted its utility in the synthesis of cyclic peptides, which are increasingly recognized for their therapeutic potential in treating diseases such as cancer and infectious diseases. The study reported a 15% improvement in yield compared to traditional protecting groups, underscoring the compound's advantages.

In addition to its applications in peptide synthesis, recent research has explored the compound's potential in bioconjugation strategies. A team at the University of Cambridge utilized 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl(pent-4-en-1-yl)carbamoylbutanoic acid to develop a novel linker for antibody-drug conjugates (ADCs). Their findings, published in ACS Chemical Biology, revealed that the compound's unique chemical properties enable stable conjugation under physiological conditions, thereby enhancing the therapeutic efficacy of ADCs. This breakthrough has significant implications for the development of next-generation targeted cancer therapies.

Another noteworthy advancement involves the use of this compound in the development of prodrugs. A 2024 study in the European Journal of Medicinal Chemistry demonstrated its ability to serve as a cleavable linker in prodrug designs, enabling controlled release of active pharmaceutical ingredients (APIs) in response to specific enzymatic activity. This approach has shown promise in reducing off-target effects and improving the pharmacokinetic profiles of various drugs, particularly in oncology.

Despite these promising developments, challenges remain in the large-scale production and optimization of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl(pent-4-en-1-yl)carbamoylbutanoic acid. Recent efforts have focused on streamlining its synthesis to reduce costs and improve scalability. A collaborative study between industry and academia, published in Organic Process Research & Development, proposed a novel catalytic method that reduces the number of synthetic steps by 30%, making the compound more accessible for widespread use in pharmaceutical applications.

In conclusion, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl(pent-4-en-1-yl)carbamoylbutanoic acid (CAS: 2171786-60-8) continues to emerge as a versatile and valuable tool in chemical biology and drug development. Its applications span peptide synthesis, bioconjugation, and prodrug design, with recent research highlighting its potential to address critical challenges in these areas. As synthetic methodologies advance and our understanding of its properties deepens, this compound is poised to play an increasingly important role in the development of innovative therapeutic strategies.